1-(3-phenoxybenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(3-phenoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H22N2O2/c20-19(22)16-9-11-21(12-10-16)14-15-5-4-8-18(13-15)23-17-6-2-1-3-7-17/h1-8,13,16H,9-12,14H2,(H2,20,22)
• InChI Key: ZRYYXQJZQVUDHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

The compound “1-(3-phenoxybenzyl)-4-piperidinecarboxamide” is a derivative of the pyrethroid family. Pyrethroids are synthetic chemical compounds derived from natural chemicals found in chrysanthemums. They are commonly used in insecticides due to their effectiveness in pest control.

Synthesis Analysis

While specific synthesis information for “1-(3-phenoxybenzyl)-4-piperidinecarboxamide” is not available, pyrethroids are generally synthesized by esterification of a carboxylic acid and an alcohol. The exact process can vary depending on the specific pyrethroid being synthesized.

Chemical Reactions Analysis

Pyrethroids, including “1-(3-phenoxybenzyl)-4-piperidinecarboxamide”, may undergo various chemical reactions. For example, they can react with alcohols to form alkyl halides. They may also degrade in the environment under certain conditions.

Physical And Chemical Properties Analysis

While specific properties for “1-(3-phenoxybenzyl)-4-piperidinecarboxamide” are not available, pyrethroids are generally characterized by low water solubility, high lipid solubility, and stability in sunlight.

Mechanism of Action

Pyrethroids work by disrupting the function of neurons in insects, leading to paralysis and death. They affect the voltage-gated sodium channels in the nerve cells.

Safety and Hazards

Pyrethroids are generally considered safe for humans and mammals at low exposure levels but can be harmful if ingested or inhaled in large amounts. They can cause skin and eye irritation.